Cas no 1105218-82-3 (N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide)

N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide is a synthetic thiazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a fluorophenylmethyl group and a phenylamino substituent on the thiazole core, contributing to its unique electronic and steric properties. Its structural framework suggests utility as an intermediate in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The presence of fluorine enhances metabolic stability and binding affinity, while the thiazole-carboxamide moiety offers versatility for further functionalization. This compound is of interest for researchers exploring novel therapeutic agents due to its well-defined synthetic pathway and potential pharmacological relevance.
N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide structure
1105218-82-3 structure
Product Name:N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
CAS No:1105218-82-3
MF:C17H14FN3OS
MW:327.375965595245
CID:6343334
PubChem ID:30860113
Update Time:2025-10-29

N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide
    • N-[(4-fluorophenyl)methyl]-2-(phenylamino)-1,3-thiazole-4-carboxamide
    • 1105218-82-3
    • F5448-0023
    • SR-01000922506
    • SR-01000922506-1
    • N-(4-fluorobenzyl)-2-(phenylamino)thiazole-4-carboxamide
    • 2-anilino-N-[(4-fluorophenyl)methyl]-1,3-thiazole-4-carboxamide
    • AKOS005038996
    • Inchi: 1S/C17H14FN3OS/c18-13-8-6-12(7-9-13)10-19-16(22)15-11-23-17(21-15)20-14-4-2-1-3-5-14/h1-9,11H,10H2,(H,19,22)(H,20,21)
    • InChI Key: XFVCONHPILMEDI-UHFFFAOYSA-N
    • SMILES: S1C=C(C(NCC2C=CC(=CC=2)F)=O)N=C1NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 327.08416141g/mol
  • Monoisotopic Mass: 327.08416141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 82.3Ų

N-(4-fluorophenyl)methyl-2-(phenylamino)-1,3-thiazole-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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